Methyl 5,6-dimethylnicotinate
Cat. No. B570467
M. Wt: 165.192
InChI Key: FQYVDJYSYAEPIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][CH:14]([CH2:15][AlH:16][CH2:17][CH:18]([CH3:19])[CH3:20])[CH3:21].[CH3:1][c:2]1[cH:3][c:4]([C:9](=[O:10])[O:11][CH3:12])[cH:5][n:6][c:7]1[CH3:8].[Cl:22][CH2:23][Cl:24]>>[CH3:1][c:2]1[cH:3][c:4]([CH2:9][OH:10])[cH:5][n:6][c:7]1[CH3:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)C[AlH]CC(C)C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cnc(C)c(C)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(CO)cnc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
